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Compound of Interest

Compound Name: Heptyl octanoate

Cat. No.: B1208286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Heptyl octanoate (CAS No. 4265-97-8) is a fatty acid ester recognized for its characteristic

oily, green, and fruity aroma.[1] It belongs to the class of organic compounds known as fatty

acid esters, which are derivatives of a carboxylic acid and an alcohol.[1] This technical guide

provides a comprehensive overview of the chemical and physical properties of heptyl
octanoate, its molecular structure, and detailed experimental protocols for its synthesis and

analysis. This document is intended to serve as a valuable resource for researchers and

professionals in chemistry and drug development. Heptyl octanoate is primarily utilized as a

flavoring agent in the food industry and as a fragrance ingredient in cosmetics.[2]

Chemical Structure and Identification
Heptyl octanoate is the ester formed from the condensation of octanoic acid and heptan-1-ol.

Its structure consists of a fifteen-carbon backbone.

IUPAC Name: heptyl octanoate[2]

SMILES: CCCCCCCC(=O)OCCCCCCC[2]

InChI Key: TZXWLJYLYILFGM-UHFFFAOYSA-N[2]

Synonyms: Heptyl caprylate, Octanoic acid, heptyl ester, n-Heptyl n-octanoate[2][3]
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Figure 1: Chemical Structure of Heptyl Octanoate.

Physicochemical Properties
The following table summarizes the key quantitative physicochemical properties of heptyl
octanoate.
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Property Value Reference(s)

Molecular Formula C₁₅H₃₀O₂ [2][3][4]

Molecular Weight 242.40 g/mol [2][3][4]

Physical Description
Colorless, oily liquid with a

green odor.
[2]

Melting Point -10 °C to -11 °C [4][5]

Boiling Point
160 °C @ 14.00 mm Hg 291

°C @ 760.00 mm Hg
[5]

Density 0.852 g/cm³ (at 30°C) [2]

Vapor Pressure
0.002 mmHg @ 25.00 °C

(estimated)
[5]

Flash Point 130 °C (266 °F) TCC [5]

Water Solubility Insoluble [2]

Solubility in Alcohol
Soluble (1 mL in 3 mL of 90%

ethanol)
[2]

Refractive Index 1.434 [2]

logP (Octanol/Water) 5.9 - 6.39 (estimated) [2][5]

Experimental Protocols
Synthesis via Fischer-Speier Esterification
Heptyl octanoate is typically synthesized via the Fischer-Speier esterification, which involves

the acid-catalyzed reaction between octanoic acid and n-heptanol.[6] The removal of water

drives the reaction equilibrium towards the formation of the ester.[6]
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Start: Reagents

1. Charge Reactor:
- Octanoic Acid

- n-Heptanol (slight excess)
- Toluene (solvent)

2. Add Catalyst:
- p-Toluenesulfonic acid or H₂SO₄

3. Heat to Reflux:
- Use Dean-Stark apparatus to
  collect water azeotropically.

4. Monitor Reaction:
- TLC or GC until starting

  material is consumed (2-10 hrs).

5. Cool Reaction Mixture

6. Neutralize & Wash:
- Wash with aq. NaHCO₃ solution

- Wash with brine

7. Dry Organic Layer:
- Use anhydrous MgSO₄ or Na₂SO₄

8. Filter & Evaporate:
- Filter drying agent

- Remove solvent via rotary evaporation

9. Purify Product:
- Vacuum distillation

End: Pure Heptyl Octanoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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